Cas no 2171592-04-2 (tert-butyl 10-(thiophen-3-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate)

• Product Name: tert-butyl 10-(thiophen-3-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate
• CAS No: 2171592-04-2
• MF: C₁₆H₂₄N₂O₃S
• MW: 324.438363075256
• CID: 5564528
• PubChem ID: 165593535
• Update Time: 2025-05-21

tert-butyl 10-(thiophen-3-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2171592-04-2
• tert-butyl 10-(thiophen-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate
• EN300-1640892
• tert-butyl 10-(thiophen-3-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate

• Inchi： 1S/C16H24N2O3S/c1-15(2,3)21-14(19)18-7-5-16(11-18)13(17-6-8-20-16)12-4-9-22-10-12/h4,9-10,13,17H,5-8,11H2,1-3H3
• InChI Key： UQONKDJFIXUZJI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C2(CN(C(=O)OC(C)(C)C)CC2)OCCN1

Computed Properties

• Exact Mass: 324.15076381g/mol
• Monoisotopic Mass: 324.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79Ų

Additional information on tert-butyl 10-(thiophen-3-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate

Comprehensive Overview of tert-butyl 10-(thiophen-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate (CAS No. 2171592-04-2)

In the rapidly evolving field of pharmaceutical and organic chemistry, tert-butyl 10-(thiophen-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate (CAS No. 2171592-04-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its spirocyclic framework and thiophene moiety, is a subject of interest for researchers exploring novel drug candidates and synthetic intermediates. Its molecular architecture combines a diazaspiro[4.5]decane core with a tert-butyl carboxylate group, offering versatility in medicinal chemistry and material science.

The spirocyclic structure of this compound is particularly noteworthy, as it enhances conformational rigidity, a feature highly sought after in drug design to improve target selectivity and metabolic stability. The incorporation of a thiophene ring further expands its utility, given thiophene's prevalence in bioactive molecules and its role in modulating electronic properties. Researchers are actively investigating its potential as a kinase inhibitor scaffold or a GPCR modulator, aligning with current trends in precision medicine and targeted therapies.

From a synthetic perspective, tert-butyl 10-(thiophen-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate exemplifies modern strategies in heterocyclic chemistry. Its preparation often involves multi-step sequences, including Pd-catalyzed cross-coupling reactions to introduce the thiophene unit and spirocyclization techniques to construct the diazaspiro core. These methods are frequently discussed in forums and publications focusing on green chemistry and atom economy, reflecting the industry's shift toward sustainable synthesis.

The compound's physicochemical properties, such as solubility and lipophilicity, are critical for its applicability in drug formulation. Computational studies using QSAR models or molecular docking simulations are often employed to predict its behavior in biological systems. Such analyses are part of broader discussions on AI-driven drug discovery, a hot topic in 2024 as pharmaceutical companies increasingly integrate machine learning into R&D pipelines.

Beyond pharmaceuticals, CAS No. 2171592-04-2 may find applications in agrochemicals or functional materials, given its structural similarity to compounds used in crop protection and organic electronics. Its electron-rich thiophene component could contribute to charge transport properties, making it relevant for OLED or sensor technologies—areas experiencing exponential growth due to demand for smart devices and renewable energy solutions.

In summary, tert-butyl 10-(thiophen-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate represents a compelling case study at the intersection of medicinal chemistry, synthetic methodology, and materials science. Its multifaceted nature addresses key questions in contemporary research, such as how to balance structural complexity with synthetic feasibility, or how to leverage heterocyclic diversity for therapeutic innovation—an ideal subject for academic and industrial chemists alike.